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Compound of Interest

Compound Name: 2,6-Diethylaniline-d15

Cat. No.: B1591745 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2,6-Diethylaniline-
d15 in various organic solvents. Due to a lack of specific quantitative data for the deuterated

compound, this guide leverages data from its non-deuterated analog, 2,6-diethylaniline. The

substitution of hydrogen with deuterium is not expected to significantly alter the solubility

characteristics in organic solvents.

Core Concepts and Solubility Overview
2,6-Diethylaniline is a colorless to pale yellow oily liquid that is known to be insoluble in water

but soluble in most common organic solvents.[1][2][3] Its aromatic nature, combined with the

presence of an amino group, allows for miscibility with a range of polar and non-polar organic

solvents.[4][5] The lone pair of electrons on the nitrogen atom can engage in hydrogen bonding

with protic solvents, further enhancing solubility.[4]

Quantitative Solubility Data
While specific quantitative solubility data for 2,6-Diethylaniline-d15 is not readily available in

the literature, the following table summarizes the qualitative and semi-quantitative information

gathered for the non-deuterated 2,6-diethylaniline.
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Solvent Solubility Temperature (°C) Notes

Methanol Soluble Not Specified

A commercially

available solution of

2,6-diethylaniline in

methanol indicates

good solubility.[6]

Slightly soluble

according to another

source.[7]

Ethanol Soluble Not Specified

Generally cited as a

solvent in which 2,6-

diethylaniline is

soluble.[1][2][8]

Chloroform Soluble Not Specified

Frequently mentioned

as a suitable solvent.

[1][2] Slightly soluble

according to another

source.[7]

Benzene Soluble Not Specified

Listed as a solvent in

which 2,6-

diethylaniline is

soluble.[1][2]

Ether Soluble Not Specified

Indicated as a solvent

for 2,6-diethylaniline.

[3][8]

Water 0.67 g/L 26.7
Insoluble to sparingly

soluble.[1][2][7][9]

Experimental Protocol for Solubility Determination
The following is a general experimental protocol for determining the solubility of a compound

like 2,6-Diethylaniline-d15 in an organic solvent. This method is based on the principle of

creating a saturated solution and then quantifying the dissolved solute.
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Objective: To determine the equilibrium solubility of 2,6-Diethylaniline-d15 in a given organic

solvent at a specific temperature.

Materials:

2,6-Diethylaniline-d15

Selected organic solvent (e.g., methanol, ethanol, chloroform)

Analytical balance

Vials with screw caps

Thermostatically controlled shaker or incubator

Centrifuge

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system

with a suitable detector.

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of 2,6-Diethylaniline-d15 to a vial containing a known volume of

the selected organic solvent.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure equilibrium is

reached.
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Phase Separation:

After equilibration, allow the vial to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

For finer suspensions, centrifuge the vial to ensure complete separation of the undissolved

solute.

Sample Collection and Dilution:

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a calibrated pipette.

Dilute the collected sample with a suitable solvent to a concentration that falls within the

linear range of the analytical instrument.

Quantification:

Analyze the diluted sample using a pre-validated HPLC or GC method to determine the

concentration of 2,6-Diethylaniline-d15.

A calibration curve prepared with known concentrations of 2,6-Diethylaniline-d15 should

be used for accurate quantification.

Calculation:

Calculate the solubility of 2,6-Diethylaniline-d15 in the solvent at the specified

temperature, taking into account the dilution factor. The solubility is typically expressed in

units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.

Start Add Excess Solute
to Solvent

Equilibrate at
Constant Temperature

Separate Solid and
Liquid Phases Sample Supernatant Dilute Sample Analyze by

HPLC/GC Calculate Solubility End
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Caption: Workflow for determining the solubility of a compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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